Cas no 1131605-38-3 (Butyl 2-amino-5-iodobenzoate)
Butyl 2-amino-5-iodobenzoate structure
Product Name:Butyl 2-amino-5-iodobenzoate
CAS No:1131605-38-3
MF:C11H14INO2
MW:319.138835430145
CID:1030725
PubChem ID:44829097
Update Time:2025-04-20
Butyl 2-amino-5-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Butyl 2-amino-5-iodobenzoate
- AKOS009165434
- DB-060385
- SCHEMBL6817217
- SB82733
- Butyl2-amino-5-iodobenzoate
- A802847
- 1131605-38-3
- DTXSID50661180
-
- Inchi: 1S/C11H14INO2/c1-2-3-6-15-11(14)9-7-8(12)4-5-10(9)13/h4-5,7H,2-3,6,13H2,1H3
- InChI Key: TZPQYLVXOWYKBF-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C=1)C(=O)OCCCC)N
Computed Properties
- Exact Mass: 319.00693g/mol
- Monoisotopic Mass: 319.00693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 52.3Ų
Butyl 2-amino-5-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094421-1g |
Butyl 2-amino-5-iodobenzoate |
1131605-38-3 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Ambeed | A356815-1g |
Butyl 2-amino-5-iodobenzoate |
1131605-38-3 | 95+% | 1g |
$202.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757690-1g |
Butyl 2-amino-5-iodobenzoate |
1131605-38-3 | 98% | 1g |
¥1979.00 | 2024-08-09 | |
| Crysdot LLC | CD12179319-5g |
Butyl 2-amino-5-iodobenzoate |
1131605-38-3 | 95+% | 5g |
$749 | 2024-07-23 |
Butyl 2-amino-5-iodobenzoate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
1131605-38-3 (Butyl 2-amino-5-iodobenzoate) Related Products
- 55198-39-5(Benzoic acid, 2-amino-, octyl ester)
- 7756-96-9(Butyl 2-aminobenzoate)
- 72724-82-4(Benzoic acid, 2-amino-,nonyl ester)
- 268568-11-2(Ethyl 2-amino-5-iodobenzoate)
- 77317-55-6(Methyl 2-amino-5-iodobenzoate)
- 273219-26-4(Benzoic acid, 2-amino-5-methyl-, butyl ester (9CI))
- 30100-15-3(Benzoic acid, 2-amino-,pentyl ester)
- 18189-05-4(Benzoic acid, 2-amino-,hexyl ester)
- 1131614-38-4(Pentyl 4-amino-3-iodobenzoate)
- 668261-27-6(tert-Butyl 2-amino-5-iodobenzoate)
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